![molecular formula C7H6NaO2 B044007 Sodium benzoate CAS No. 532-32-1](/img/structure/B44007.png)
Sodium benzoate
Overview
Description
Scientific Research Applications
Sodium benzoate has a wide range of applications in scientific research:
Mechanism of Action
The primary mechanism by which sodium benzoate exerts its preservative effect is through the absorption of benzoic acid into microbial cells. Once inside, if the intracellular pH falls to 5 or lower, the anaerobic fermentation of glucose through phosphofructokinase decreases sharply, inhibiting the growth and survival of microorganisms . In medicine, this compound binds to amino acids, leading to their excretion and a decrease in ammonia levels .
Preparation Methods
Sodium benzoate can be synthesized through several methods:
Neutralization of Benzoic Acid: The most common method involves the neutralization of benzoic acid with sodium hydroxide (NaOH), producing this compound and water.
Oxidation of Toluene: Industrially, benzoic acid, the precursor to this compound, is produced by the partial oxidation of toluene with oxygen.
Chemical Reactions Analysis
Sodium benzoate undergoes various chemical reactions:
Decarboxylation: When heated with a strong base, this compound can be decarboxylated to produce benzene.
Oxidation and Reduction: this compound can participate in oxidation and reduction reactions, although these are less common in practical applications.
Substitution Reactions: It can undergo substitution reactions, particularly in the presence of strong acids or bases.
Common reagents used in these reactions include sodium hydroxide for neutralization and various oxidizing agents for the production of benzoic acid. The major products formed include benzene from decarboxylation and benzoic acid from neutralization .
Comparison with Similar Compounds
Sodium benzoate is often compared with other preservatives such as potassium sorbate and benzoic acid:
Potassium Sorbate: Both this compound and potassium sorbate are effective preservatives, but potassium sorbate is more effective at higher pH levels compared to this compound.
Benzoic Acid: This compound is the sodium salt of benzoic acid and is more soluble in water, making it more suitable for aqueous solutions.
Benzalkonium Chloride: This compound is used in a variety of applications, including ophthalmic and topical formulations, due to its wide antimicrobial activity.
This compound’s uniqueness lies in its high solubility in water and its effectiveness in acidic conditions, making it a versatile preservative for various applications .
properties
{ "Design of the Synthesis Pathway": "Sodium benzoate can be synthesized by the reaction of benzoic acid with sodium hydroxide.", "Starting Materials": ["Benzoic acid", "Sodium hydroxide", "Water"], "Reaction": [ "Step 1: Dissolve 120 g of sodium hydroxide in 500 mL of water.", "Step 2: Add 100 g of benzoic acid to the sodium hydroxide solution and stir until the benzoic acid is completely dissolved.", "Step 3: Heat the reaction mixture to 60-70°C and maintain the temperature for 1 hour.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitated sodium benzoate.", "Step 5: Wash the sodium benzoate with cold water and dry it in an oven at 100°C.", "Step 6: Purify the dried sodium benzoate by recrystallization from hot water.", "Step 7: Collect the purified sodium benzoate by filtration and dry it in an oven at 100°C."] } | |
CAS RN |
532-32-1 |
Molecular Formula |
C7H6NaO2 |
Molecular Weight |
145.11 g/mol |
IUPAC Name |
sodium;benzoate |
InChI |
InChI=1S/C7H6O2.Na/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9); |
InChI Key |
UJTIFEVFUCJMKZ-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)[O-].[Na+] |
SMILES |
C1=CC=C(C=C1)C(=O)[O-].[Na+] |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)O.[Na] |
boiling_point |
>450 °C to <475 °C, decomposes with no boiling (OECD Guideline 103 (Boiling point/boiling range)) |
Color/Form |
White, granules or crystalline powder Colorless crystalline powde |
density |
1.50 g/cu cm (OECD Guideline 109 (Density of Liquids and Solids)) Relative density (water = 1): 1.44 |
flash_point |
100 °C (>212 °F) >100 °C |
melting_point |
for benzoic acidMelting range of benzoic acid isolated by acidification and not recrystallised 121,5 °C to 123,5 °C, after drying in a sulphuric acid desiccator 436 °C (OECD Guideline 102 (Melting point / Melting Range)) >300 °C |
Other CAS RN |
532-32-1 |
physical_description |
Pellets or Large Crystals; Liquid; Dry Powder, Pellets or Large Crystals; Dry Powder A white, almost odourless, crystalline powder or granules White odorless solid; [Merck Index] Hygroscopic; [ICSC] White powder; [MSDSonline] WHITE HYGROSCOPIC CRYSTALLINE POWDER OR GRANULES |
Pictograms |
Irritant |
shelf_life |
Stable under recommended storage conditions. |
solubility |
Freely soluble in water, sparingly soluble in ethanol In water, 556 g/L (temperature and pH not reported) 1 g dissolves in 1.8 mL water, 1.4 mL boiling water, about 75 mL alcohol, 50 mL mixture of 47.5 mL alcohol and 3.7 mL water Solubility in water, g/100ml at 20 °C: 63 |
synonyms |
Antimol; Benzoate of Soda; E 211; E 221; E 221 (nucleating agent); Fuminaru; Purox S; Sobenate |
vapor_pressure |
2.9X10-12 mm Hg at 25 °C (est) |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Synthesis routes and methods IV
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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